80-20-6

Benzenesulfonamide, 3-amino-4-hydroxy-N-phenyl-

Usually In Stock

• CAS RN:
• 80-20-6

• Formula:
• C12H12N2O3S

• InChI:
• InChI=1S/C12H12N2O3S/c13-11-8-10(6-7-12(11)15)18(16,17)14-9-4-2-1-3-5-9/h1-8,14-15H,13H2

• InChIKey:
• IAOZVUUQCPRLOI-UHFFFAOYSA-N

• Benzenesulfonamide, 3-amino-4-hydroxy-N-phenyl- is a useful research compound. Its molecular formula is C12H12N2O3S and its molecular weight is 264.3 g/mol. The purity is usually 95%.

Aromadendrin

In Stock

• CAS RN:
• 480-20-6

• Formula:
• C15H12O6

• InChI:
• InChI=1S/C15H12O6/c16-8-3-1-7(2-4-8)15-14(20)13(19)12-10(18)5-9(17)6-11(12)21-15/h1-6,14-18,20H/t14-,15+/m0/s1

• InChIKey:
• PADQINQHPQKXNL-LSDHHAIUSA-N

• Aromadendrin is a flavone that has been found in J. chinensis and has diverse biological activities. It scavenges DPPH radicals (IC50 = 2.21 µM) and inhibits acetylcholinesterase (AChE;  IC50 = 35.43 µM), but not butyrylcholinesterase (BChE) and β-secretase 1 (BACE1;  IC50s = >200 µM), in cell-free assays. Aromadendrin inhibits the growth of BT474 breast, ChaGo-K-1 lung, HepG2 liver, KATO III gastric, and SW620 colon cancer cells (IC50s = 11.66, 12.32, 13.67, 39.79, and 41.11 µM, respectively). It prevents cytokine production in anti-CD3 and anti-CD28-stimulated T cells in a concentration-dependent manner. Aromadendrin reduces pancreatic damage in a mouse model of caerulin and LPS-induced severe acute pancreatitis in a dose-dependent manner.
  Natural product derived from plant source.
  Aromadendrin, also known as dihydrokaempferol or katuranin, belongs to t...

4-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-phenyl-1,3-oxazol-5(4H)-one

In Stock

• CAS RN:
• 5880-20-6

• Formula:
• C25H16FN3O2

• InChI:
• InChI=1S/C25H16FN3O2/c26-20-13-11-17(12-14-20)23-19(16-29(28-23)21-9-5-2-6-10-21)15-22-25(30)31-24(27-22)18-7-3-1-4-8-18/h1-16H/b22-15-

• InChIKey:
• BXXPJUASBYVZMD-JCMHNJIXSA-N

• 4-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-phenyl-1,3-oxazol-5(4H)-one is a useful research compound. Its molecular formula is C25H16FN3O2 and its molecular weight is 409.4 g/mol. The purity is usually 95%.

1-(3-methylphenyl)-3-[(E)-(5-nitrothiophen-2-yl)methylideneamino]thiourea

• CAS RN:
• 5280-20-6

• Formula:
• C13H12N4O2S2

• InChI:
• InChI=1S/C13H12N4O2S2/c1-9-3-2-4-10(7-9)15-13(20)16-14-8-11-5-6-12(21-11)17(18)19/h2-8H,1H3,(H2,15,16,20)/b14-8+

• InChIKey:
• LDIYKAIBQSIQBY-RIYZIHGNSA-N

• 1-(3-methylphenyl)-3-[(E)-(5-nitrothiophen-2-yl)methylideneamino]thiourea is a useful research compound. Its molecular formula is C13H12N4O2S2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.

H-D-Met-D-met-OH

In Stock

• CAS RN:
• 89680-20-6

• Formula:
• C10H20N2O3S2

• InChI:
• InChI=1S/C10H20N2O3S2/c1-16-5-3-7(11)9(13)12-8(10(14)15)4-6-17-2/h7-8H,3-6,11H2,1-2H3,(H,12,13)(H,14,15)/t7-,8-/m1/s1

• InChIKey:
• ZYTPOUNUXRBYGW-HTQZYQBOSA-N

• H-D-Met-D-met-OH is a useful research compound. Its molecular formula is C10H20N2O3S2 and its molecular weight is 280.4 g/mol. The purity is usually 95%.

1-(2-Carboxyphenyl)-2,4,6-triphenylpyridinium tetrafluoroborate

Usually In Stock

• CAS RN:
• 89480-20-6

• Formula:
• C30H22BF4NO2

• InChI:
• InChI=1S/C30H21NO2.BF4/c32-30(33)26-18-10-11-19-27(26)31-28(23-14-6-2-7-15-23)20-25(22-12-4-1-5-13-22)21-29(31)24-16-8-3-9-17-24;2-1(3,4)5/h1-21H;/q;-1/p+1

• InChIKey:
• JXUWYCCNTVIGFR-UHFFFAOYSA-O

• 1-(2-Carboxyphenyl)-2,4,6-triphenylpyridinium tetrafluoroborate is a useful research compound. Its molecular formula is C30H22BF4NO2 and its molecular weight is 515.31. The purity is usually 95%.

1-(2,2-Dimethoxyethoxy)decane

• CAS RN:
• 68480-20-6

• Formula:
• C14H30O3

• InChI:
• InChI=1S/C14H30O3/c1-4-5-6-7-8-9-10-11-12-17-13-14(15-2)16-3/h14H,4-13H2,1-3H3

• InChIKey:
• QZLXMANORVOJAO-UHFFFAOYSA-N

• Decane, 1-(2,2-dimethoxyethoxy)- is a biochemical.

Norketotifen

In Stock

• CAS RN:
• 34580-20-6

• Formula:
• C18H17NOS

• InChI:
• InChI=1S/C18H17NOS/c20-16-11-13-3-1-2-4-14(13)17(12-5-8-19-9-6-12)15-7-10-21-18(15)16/h1-4,7,10,19H,5-6,8-9,11H2

• InChIKey:
• IYSYPCSSDZBWHN-UHFFFAOYSA-N

• Nor-ketotifen is an organosulfur heterocyclic compound.

Curculigoside D

• CAS RN:
• 851780-20-6

• Formula:
• C22H26O11

• Curculigoside D is a useful research compound. Its molecular formula is C22H26O11 and its molecular weight is 466.44. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate

In Stock

• CAS RN:
• 869080-20-6

• Formula:
• C21H20O6

• InChI:
• InChI=1S/C21H20O6/c1-12(2)20(22)26-15-7-5-14-9-16(21(23)27-18(14)11-15)13-6-8-17(24-3)19(10-13)25-4/h5-12H,1-4H3

• InChIKey:
• GPPSUKACXUJUCX-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2-methylpropanoate is a useful research compound. Its molecular formula is C21H20O6 and its molecular weight is 368.385. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-4'-methoxypropiophenone

In Stock

• CAS RN:
• 898780-20-6

• Formula:
• C18H20O2

• InChI:
• InChI=1S/C18H20O2/c1-13-10-14(2)12-15(11-13)4-9-18(19)16-5-7-17(20-3)8-6-16/h5-8,10-12H,4,9H2,1-3H3

• InChIKey:
• DXWOHFPSJJCHQM-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-4'-methoxypropiophenone is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.

7-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-5-hydroxy-2-phenyl-4H-chromen-4-one

Usually In Stock

• CAS RN:
• 306280-20-6

• Formula:
• C22H11F3N2O8

• InChI:
• InChI=1S/C22H11F3N2O8/c23-22(24,25)12-6-14(26(30)31)21(15(7-12)27(32)33)34-13-8-16(28)20-17(29)10-18(35-19(20)9-13)11-4-2-1-3-5-11/h1-10,28H

• InChIKey:
• AHLYXCINYVTILA-UHFFFAOYSA-N

• 7-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-5-hydroxy-2-phenyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C22H11F3N2O8 and its molecular weight is 488.331. The purity is usually 95%.

(4-nitrophenyl)(4,4,6-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)methanone

• CAS RN:
• 330180-20-6

• Formula:
• C20H16N2O3S3

• InChI:
• InChI=1S/C20H16N2O3S3/c1-11-5-4-6-14-15-17(27-28-19(15)26)20(2,3)21(16(11)14)18(23)12-7-9-13(10-8-12)22(24)25/h4-10H,1-3H3

• InChIKey:
• VEPMTFTUGAUCFD-UHFFFAOYSA-N

• (4-nitrophenyl)(4,4,6-trimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)methanone is a useful research compound. Its molecular formula is C20H16N2O3S3 and its molecular weight is 428.6g/mol. The purity is usually 95%.

3-(4-chlorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate

In Stock

• CAS RN:
• 848680-20-6

• Formula:
• C18H10ClF3O4

• InChI:
• InChI=1S/C18H10ClF3O4/c1-9(23)25-12-6-7-13-14(8-12)26-17(18(20,21)22)15(16(13)24)10-2-4-11(19)5-3-10/h2-8H,1H3

• InChIKey:
• VFFONRGIYNYAPC-UHFFFAOYSA-N

• 3-(4-chlorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate is a useful research compound. Its molecular formula is C18H10ClF3O4 and its molecular weight is 382.72. The purity is usually 95%.

4-(2-(6-chlorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide

In Stock

• CAS RN:
• 851980-20-6

• Formula:
• C16H15ClN4O3S2

• InChI:
• InChI=1S/C16H15ClN4O3S2/c1-21(2)26(23,24)12-6-3-10(4-7-12)15(22)19-20-16-18-13-8-5-11(17)9-14(13)25-16/h3-9H,1-2H3,(H,18,20)(H,19,22)

• InChIKey:
• HLRFUYMZOIMVFL-UHFFFAOYSA-N

• 4-(2-(6-chlorobenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H15ClN4O3S2 and its molecular weight is 410.89. The purity is usually 95%.

(R)-1-(5-Bromopyridin-2-YL)ethanamine

In Stock

• CAS RN:
• 953780-20-6

• Formula:
• C7H9BrN2

• InChI:
• InChI=1S/C7H9BrN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3/t5-/m1/s1

• InChIKey:
• VKVGAVMRFMGWMB-RXMQYKEDSA-N

• (R)-1-(5-Bromopyridin-2-YL)ethanamine is a useful research compound. Its molecular formula is C7H9BrN2 and its molecular weight is 201.06 g/mol. The purity is usually 95%.

3-Ethyl-thiobenzamide

Usually In Stock

• CAS RN:
• 885280-20-6

• Formula:
• C9H11NS

• InChI:
• InChI=1S/C9H11NS/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3,(H2,10,11)

• InChIKey:
• NMSOBHSCKOFAMN-UHFFFAOYSA-N

• 3-Ethyl-thiobenzamide is a useful research compound. Its molecular formula is C9H11NS and its molecular weight is 165.26 g/mol. The purity is usually 95%.

(R,S)-Fmoc-3,3-dimethyl-proline

In Stock

• CAS RN:
• 1310680-20-6

• Formula:
• C22H23NO4

• InChI:
• InChI=1S/C22H23NO4/c1-22(2)11-12-23(19(22)20(24)25)21(26)27-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,24,25)

• InChIKey:
• HXTFRGDUGKDRBV-UHFFFAOYSA-N

• (R,S)-Fmoc-3,3-dimethyl-proline is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.4. The purity is usually 95%.

3-chloro-N-(4-ethylphenyl)benzamide

In Stock

• CAS RN:
• 1459280-20-6

• Formula:
• C15H14ClNO

• InChI:
• InChI=1S/C15H14ClNO/c1-2-11-6-8-14(9-7-11)17-15(18)12-4-3-5-13(16)10-12/h3-10H,2H2,1H3,(H,17,18)

• InChIKey:
• CORSFYUMNHCOPI-UHFFFAOYSA-N

• 3-chloro-N-(4-ethylphenyl)benzamide is a useful research compound. Its molecular formula is C15H14ClNO and its molecular weight is 259.73. The purity is usually 95%.

2-(Cyclopropylmethyl)pyrimidin-5-amine

In Stock

• CAS RN:
• 1514480-20-6

• Formula:
• C8H11N3

• InChI:
• InChI=1S/C8H11N3/c9-7-4-10-8(11-5-7)3-6-1-2-6/h4-6H,1-3,9H2

• InChIKey:
• APPNEMHTNHIUNU-UHFFFAOYSA-N

• 2-(Cyclopropylmethyl)pyrimidin-5-amine is a useful research compound. Its molecular formula is C8H11N3 and its molecular weight is 149.19 g/mol. The purity is usually 95%.

Methyl (1R,2S)-2-piperidin-4-ylcyclopropane-1-carboxylate;hydrochloride

In Stock

• CAS RN:
• 2219380-20-6

• Formula:
• C10H18ClNO2

• InChI:
• InChI=1S/C10H17NO2.ClH/c1-13-10(12)9-6-8(9)7-2-4-11-5-3-7;/h7-9,11H,2-6H2,1H3;1H/t8-,9+;/m0./s1

• InChIKey:
• VSOAVSBJPVICAY-OULXEKPRSA-N

• Methyl (1R,2S)-2-piperidin-4-ylcyclopropane-1-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C10H18ClNO2 and its molecular weight is 219.71. The purity is usually 95%.